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Compound of Interest

Compound Name: NA-17

Cat. No.: B15580011

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with Interleukin-17 (IL-17). This resource provides troubleshooting
guides and frequently asked questions (FAQSs) to help you improve the signal-to-noise ratio in
your IL-17 experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the IL-17 signaling pathway?

Al: Interleukin-17 (IL-17) is a pro-inflammatory cytokine that plays a crucial role in host defense
against pathogens and is implicated in various autoimmune diseases.[1][2][3][4] The IL-17
family consists of six members (IL-17A-F), with IL-17A being the most studied.[4][5] The
signaling cascade is initiated when IL-17 binds to its heterodimeric receptor complex,
consisting of IL-17RA and IL-17RC.[1][3][5] This binding recruits the adaptor protein Actl,
which is essential for downstream signaling.[1][2][5] Actl, in turn, associates with TRAF6 (TNF
receptor-associated factor 6), leading to the activation of downstream pathways, including NF-
kKB and MAPK, ultimately resulting in the transcription of pro-inflammatory genes like
chemokines and cytokines.[1][2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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